Cas no 2034569-92-9 (N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide)

N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide structure
2034569-92-9 structure
Product Name:N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide
CAS No:2034569-92-9
MF:C12H13N7O2
MW:287.277320623398
CID:5407557
Update Time:2025-07-09

N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-[4-(3-Methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl]-1H-pyrrole-2-carboxamide
    • N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide
    • Inchi: 1S/C12H13N7O2/c1-8-15-12(21-17-8)10-7-19(18-16-10)6-5-14-11(20)9-3-2-4-13-9/h2-4,7,13H,5-6H2,1H3,(H,14,20)
    • InChI Key: RUCGCFGCYQXHDK-UHFFFAOYSA-N
    • SMILES: N1C=CC=C1C(NCCN1C=C(C2ON=C(C)N=2)N=N1)=O

Experimental Properties

  • Density: 1.57±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 14.51±0.46(Predicted)

N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6240-3819-2μmol
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide
2034569-92-9
2μmol
$57.0 2023-09-09
Life Chemicals
F6240-3819-5μmol
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide
2034569-92-9
5μmol
$63.0 2023-09-09
Life Chemicals
F6240-3819-10μmol
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide
2034569-92-9
10μmol
$69.0 2023-09-09
Life Chemicals
F6240-3819-20μmol
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide
2034569-92-9
20μmol
$79.0 2023-09-09
Life Chemicals
F6240-3819-1mg
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide
2034569-92-9
1mg
$54.0 2023-09-09
Life Chemicals
F6240-3819-2mg
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide
2034569-92-9
2mg
$59.0 2023-09-09
Life Chemicals
F6240-3819-3mg
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide
2034569-92-9
3mg
$63.0 2023-09-09
Life Chemicals
F6240-3819-4mg
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide
2034569-92-9
4mg
$66.0 2023-09-09
Life Chemicals
F6240-3819-5mg
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide
2034569-92-9
5mg
$69.0 2023-09-09
Life Chemicals
F6240-3819-10mg
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide
2034569-92-9
10mg
$79.0 2023-09-09

Additional information on N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide

Recent Advances in the Study of N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide (CAS: 2034569-92-9)

The compound N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide (CAS: 2034569-92-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. The presence of both 1,2,4-oxadiazole and 1,2,3-triazole moieties in its structure contributes to its ability to interact with various biological targets, particularly those involved in signal transduction pathways. Preliminary in vitro assays have demonstrated its inhibitory activity against several kinases, including those implicated in cancer and inflammatory diseases.

The synthesis of N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide has been optimized in recent work, with researchers reporting improved yields and purity through the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. These advancements in synthetic methodology have facilitated more extensive biological evaluation of the compound and its derivatives.

Pharmacological characterization has revealed that this compound exhibits favorable drug-like properties, including moderate solubility and metabolic stability. Molecular docking studies suggest that the compound binds to the ATP-binding site of target kinases, with the pyrrole-2-carboxamide moiety playing a crucial role in these interactions. These findings have spurred further structure-activity relationship (SAR) studies to optimize its potency and selectivity.

Recent in vivo studies in animal models have shown promising results, particularly in the context of inflammatory disorders. The compound demonstrated significant reduction in pro-inflammatory cytokine levels without apparent toxicity at therapeutic doses. These observations have positioned it as a potential lead compound for the development of new anti-inflammatory agents.

Looking forward, researchers are focusing on several key areas: (1) further optimization of the compound's pharmacokinetic properties, (2) expansion of its target profile through comprehensive screening, and (3) investigation of its potential in combination therapies. The unique structural features of this molecule continue to make it an attractive subject for medicinal chemistry research and drug discovery efforts.

In conclusion, N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide represents an exciting area of research in chemical biology and drug discovery. Its demonstrated biological activities and favorable physicochemical properties suggest significant potential for therapeutic development. Continued investigation of this compound and its analogs is expected to yield important insights for the design of novel kinase-targeted therapeutics.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd